Cas no 2137994-02-4 (7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 2137994-02-4
• MF: C₇H₃ClFNOS
• MW: 203.621222734451
• CID: 6023407
• PubChem ID: 165472691
• Update Time: 2025-06-08

7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
• EN300-1117698
• 2137994-02-4

• Inchi： 1S/C7H3ClFNOS/c8-5-4(9)2-1-3-6(5)12-10-7(3)11/h1-2H,(H,10,11)
• InChI Key： HJWLQYPWWDOLFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(NSC=21)=O)F

Computed Properties

• Exact Mass: 202.9607907g/mol
• Monoisotopic Mass: 202.9607907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Additional information on 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

Introduction to 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2137994-02-4)

7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 2137994-02-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the benzothiazole class, a scaffold that is widely recognized for its role in the development of various therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer drugs. The presence of both chloro and fluoro substituents in its structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one consists of a benzothiazole ring system fused with a dihydro intermediate, which contributes to its stability and reactivity. The chloro group at the 7-position and the fluoro group at the 6-position are strategically positioned to interact with biological targets, such as enzymes and receptors, thereby modulating their activity. This arrangement has been shown to influence the compound's solubility, metabolic stability, and binding affinity, making it an attractive molecule for drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, benzothiazole derivatives have emerged as a particularly fruitful area of study due to their diverse biological activities. 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological effects.

One of the most compelling aspects of 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one is its potential as an inhibitor of certain key enzymes involved in cancer progression. Preliminary in vitro studies have suggested that this compound may interfere with the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical for cell proliferation and survival. By inhibiting these enzymes, 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one could potentially induce apoptosis or arrest the cell cycle in cancer cells.

Furthermore, the presence of both chloro and fluoro substituents in its structure may contribute to its ability to cross the blood-brain barrier (BBB), a property that is often essential for treating neurological disorders. The fluorine atom, in particular, has been shown to enhance BBB penetration in several drug candidates due to its ability to increase lipophilicity while maintaining metabolic stability.

Another area of interest regarding 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one is its potential antimicrobial properties. Antibiotic resistance is a growing global health concern, and the development of new antimicrobial agents is crucial. Studies have indicated that benzothiazole derivatives can exhibit broad-spectrum antimicrobial activity by targeting bacterial cell walls or interfering with essential metabolic pathways. The specific arrangement of substituents in 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one may enhance its efficacy against resistant strains of bacteria by disrupting their normal physiological functions.

The synthesis of 7-chloro-6-fluoro-2,3-dihydro-1,2-benzothiazol-3-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

In conclusion,7-chloro-6-fluoro-2-hydroxyquinazolinone CAS NO:2137994 02 4is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable tool for studying enzyme inhibition and developing new therapeutic strategies against various diseases. As research continues to uncover new biological activities and synthetic pathways,7-chloro 6 fluoro 23 dihydro 12 benzothiazol 31 one CAS NO:2137994 02 4is poised to play an important role in future drug development efforts.